Magnesium citrate

Specification

• Description: Trimagnesium dicitrate is a magnesium salt composed of magnesium and citrate ions in a 3:2 ratio. It has a role as a laxative. It contains a citrate(3-).; Magnesium citrate is a low volume and osmotic cathartic agent. The cathartic action works primarily through the high osmolarity of the solution which draws large amounts of fluid into space where is used. Magnesium citrate is considered by the FDA as an approved inactive ingredient for approved drug products under the specifications of oral administration of a maximum concentration of 237 mg. It is also considered as an active ingredient in over-the-counter products.; Magnesium Citrate is the citrate salt of the element magnesium with cathartic activity. The cathartic action of magnesium cations appears to result, in part, from osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may also stimulate the activity of nitric oxide (NO) synthase and increase the biosynthesis of the phospholipid proinflammatory mediator platelet activating factor (PAF) in the gut. NO may stimulate intestinal secretion via prostaglandin- and cyclic GMP-dependent mechanisms while PAF produces significant stimulation of colonic secretion and gastrointestinal motility.; See also: Magnesium Cation (has active moiety) ... View More ...
• CAS No.: 7779-25-1
• Molecular Formula: C6H6MgO7
• Molecular Weight: 214.41 g/mol
• IUPAC Name: magnesium;2-(carboxymethyl)-2-hydroxybutanedioate
• Standard InChI: InChI=1S/C6H8O7.Mg/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-2
• Standard InChI Key: DIXGJWCZQHXZNR-UHFFFAOYSA-L
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2]
• Canonical SMILES: C(C(=O)O)C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2]